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Compound of Interest |

Compound Name: (2)-SU14813
Cat. No.: B10752453
Get Quote

For researchers and drug development professionals, the lifecycle of a chemical compound
extends beyond its experimental use to its safe and compliant disposal. (Z)-SU14813, a multi-
targeted tyrosine kinase inhibitor, requires meticulous handling not only during application but
also in its disposal to ensure laboratory safety and environmental protection. In the absence of
explicit disposal directives for this specific compound, it is imperative to adhere to the general
principles of hazardous chemical waste management. All materials contaminated with (Z)-
SU14813 must be treated as hazardous waste.

Immediate Safety and Handling Precautions

Before commencing any disposal procedures, it is crucial to consult your institution's
Environmental Health & Safety (EH&S) department for guidance that aligns with local, state,
and national regulations. Always handle (Z)-SU14813 and its waste products within a certified
chemical fume hood while wearing appropriate Personal Protective Equipment (PPE), including
a lab coat, chemical-resistant gloves, and safety goggles.

Step-by-Step Disposal Protocol

The proper disposal of (Z)-SU14813 involves a systematic process of segregation,
containment, labeling, and removal by a certified hazardous waste management service.
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1. Waste Segregation: At the point of generation, separate waste streams to prevent
unintended chemical reactions and to facilitate proper disposal. Do not mix (Z)-SU14813 waste
with other waste types unless specifically instructed to do so by your EH&S department.

o Solid Waste: This includes unused or expired (Z)-SU14813 powder, as well as contaminated
consumables such as gloves, pipette tips, and weigh boats.

» Liquid Waste: This category comprises solutions containing (Z)-SU14813, including stock
solutions, experimental media, and solvent rinsates. A common solvent for this compound is
Dimethyl Sulfoxide (DMSO), which is a combustible liquid and should be handled
accordingly.

o Sharps Waste: Any needles, syringes, or other sharp objects contaminated with (Z)-
SU14813 must be segregated into designated sharps containers.

2. Containment and Labeling:

e Solid and Liquid Waste: Use separate, leak-proof, and chemically compatible containers for
solid and liquid waste. For instance, a glass container is suitable for organic solvents like
DMSO.[1] Containers should be kept securely closed when not in use.

e Labeling: Clearly label all waste containers with "Hazardous Waste," the full chemical name "
(2)-SU14813," and the names and approximate concentrations of any other constituents,
such as solvents.

3. Storage: Store sealed and labeled hazardous waste containers in a designated, well-
ventilated, and secure area away from general laboratory traffic, pending collection.

4. Disposal: Arrange for the collection and disposal of the hazardous waste through your
institution's EH&S department or a licensed hazardous waste disposal contractor. Under no
circumstances should (Z)-SU14813 or its contaminated materials be disposed of in the regular
trash or poured down the drain.[1]

Quantitative Data Summary

The following table summarizes key quantitative information relevant to the handling and
disposal of (Z)-SU14813.
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Property Value Citation
Molecular Weight 442.48 g/mol [2]
Solubility in DMSO = 88 mg/mL [2]
Recommended Storage Store at -20°C for up to 1 year [3]

Experimental Protocol Reference

Detailed experimental protocols for the use of (Z)-SU14813 can provide insight into the types of
waste that will be generated. For example, in vitro cell-based assays often involve dissolving
the compound in DMSO to create a stock solution, which is then further diluted in cell culture
media. The resulting waste would consist of contaminated media, cells, and plasticware, all of
which must be disposed of as hazardous chemical waste.

Visualizing the Disposal Workflow

To further clarify the proper disposal pathway for (Z)-SU14813, the following diagrams illustrate
the decision-making process and the overall experimental workflow leading to waste

generation.
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Identify (Z)-SU14813 Waste

Type of Waste

Solid Waste Liquid Waste Sharps Waste
(e.g., unused powder, contaminated gloves) (e.g., solutions in DMSO, aqueous buffers) (e.g., contaminated needles, syringes)
Collect in a designated, Collect in a compatible, Collect in a designated
sealed hazardous waste container. leak-proof hazardous waste container. sharps container for hazardous waste.

Label container with 'Hazardous Waste',
'(Z2)-SU14813', and all components.

Y

Store in a designated, secure area.

Arrange for pickup by certified
hazardous waste disposal service,

Click to download full resolution via product page

Caption: Decision workflow for the proper disposal of (Z)-SU14813 waste.
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Waste Generation

Solid Waste
(weigh boat, gloves)

Experimental Protocol

Weigh (Z)-SU14813 »_| Dissolve in DMSO o | Perform Experiment generates Liquid Waste Proper Disposal
(Solid) = (Liquid) 1 (e.g., cell culture assay) . (unused solution, contaminated media) (as per workflow)
generates

Sharps Waste
(if applicable)

Click to download full resolution via product page

Caption: Experimental workflow leading to the generation of (Z)-SU14813 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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